Cas no 1996539-58-2 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.2octane-1-carboxylic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.2octane-1-carboxylic acid
• CAS No: 1996539-58-2
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• MDL: MFCD32202699
• CID: 5607841
• PubChem ID: 139291495
• Update Time: 2025-06-07

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.2octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1996539-58-2
• EN300-814194
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[2.2.2]octane-1-carboxylic acid
• A1-22977
• Bicyclo[2.2.2]octane-1-carboxylic acid, 4-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.2octane-1-carboxylic acid

• MDL： MFCD32202699
• Inchi： 1S/C24H25NO4/c26-21(27)23-9-12-24(13-10-23,14-11-23)25-22(28)29-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,25,28)(H,26,27)
• InChI Key： GCZJAPZTRDXUGK-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)CCC(NC(OCC3C4=C(C=CC=C4)C4=C3C=CC=C4)=O)(CC1)CC2

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 606.9±54.0 °C(Predicted)
• pka: 4.86±0.10(Predicted)

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.2octane-1-carboxylic acid

Recent Advances in the Study of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[2.2.2]octane-1-carboxylic acid (CAS: 1996539-58-2)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[2.2.2]octane-1-carboxylic acid (CAS: 1996539-58-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, is a versatile building block in peptide synthesis and drug development. Its unique structural properties, including the rigid bicyclo[2.2.2]octane scaffold, make it a promising candidate for modulating peptide conformation and enhancing metabolic stability.

Recent studies have focused on the synthesis and applications of this compound in the design of novel therapeutics. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use in the development of peptide-based inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that incorporating this bicyclic amino acid into peptide sequences significantly improved binding affinity and selectivity, attributed to the constrained geometry of the bicyclo[2.2.2]octane ring system.

In addition to its role in peptide therapeutics, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[2.2.2]octane-1-carboxylic acid has been explored as a key intermediate in the synthesis of macrocyclic compounds. A study published in Organic Letters (2024) described its utility in the construction of rigidified macrocycles, which exhibit enhanced pharmacokinetic properties compared to their linear counterparts. The Fmoc-protected amino acid was shown to facilitate efficient solid-phase peptide synthesis (SPPS), enabling the rapid assembly of complex macrocyclic scaffolds.

Further investigations into the physicochemical properties of this compound have revealed its potential in improving drug delivery systems. A 2024 report in Molecular Pharmaceutics detailed its incorporation into self-assembling peptide hydrogels, which demonstrated sustained release of therapeutic agents. The hydrophobic bicyclo[2.2.2]octane moiety was found to enhance hydrogel stability, while the Fmoc group contributed to favorable interactions with drug molecules.

Ongoing research is also exploring the biological activity of derivatives of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[2.2.2]octane-1-carboxylic acid. Preliminary data from a 2024 study in Bioorganic & Medicinal Chemistry Letters suggest that these derivatives exhibit promising activity against enzymatic targets involved in inflammatory pathways. The rigid structure of the bicyclo[2.2.2]octane core appears to play a critical role in binding to these targets, offering new avenues for the development of anti-inflammatory agents.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[2.2.2]octane-1-carboxylic acid (CAS: 1996539-58-2) represents a valuable tool in chemical biology and drug discovery. Its applications span peptide therapeutics, macrocycle synthesis, and drug delivery systems, with emerging evidence supporting its potential in targeting diverse biological pathways. Future research is expected to further elucidate its mechanistic insights and expand its utility in pharmaceutical development.